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Compound of Interest

Compound Name: 4-Bromo-m-terphenyl

Cat. No.: B1590881 Get Quote

This document provides an in-depth technical guide on the safety, handling, and emergency

protocols for 4-Bromo-m-terphenyl (CAS: 54590-37-3). It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who handle this

compound. The information herein is synthesized from authoritative safety data sheets and

chemical databases to ensure a robust and reliable framework for risk mitigation in the

laboratory.

Section 1: Chemical Identity and Physicochemical
Properties
4-Bromo-m-terphenyl is a solid organic compound often utilized as a building block or

intermediate in complex organic synthesis.[1] Understanding its fundamental properties is the

first step in a comprehensive safety assessment.
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Property Value Source

Chemical Name 4-Bromo-1,1′:3′,1′′-terphenyl

Synonym(s) 4-Bromo-m-terphenyl [2]

CAS Number 54590-37-3 [2]

Molecular Formula C₁₈H₁₃Br [2]

Molecular Weight 309.20 g/mol

Appearance Solid

Melting Point 90-95 °C

Storage Class 11 - Combustible Solids

Water Hazard Class
WGK 3 (Severe hazard to

water)

Section 2: GHS Hazard Identification and Analysis
The Globally Harmonized System (GHS) provides a universal standard for chemical hazard

communication. 4-Bromo-m-terphenyl is classified with a specific acute hazard that dictates

the necessary handling precautions.

GHS Classification Details Source

Pictogram

Signal Word Warning [2]

Hazard Class
Acute Toxicity, Oral (Category

4)
[2]

Hazard Statement H302: Harmful if swallowed [2]

Expert Analysis of the H302 Hazard:
The classification "Acute Toxicity, Oral, Category 4" signifies that ingestion of a relatively small

quantity of this substance can cause significant toxic effects. For laboratory personnel, the
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primary risk is not from direct, intentional ingestion but from accidental hand-to-mouth transfer

of microscopic particles. This underscores the critical importance of stringent personal hygiene

and the prevention of dust formation during handling. While some related isomers present skin

and eye irritation hazards, the confirmed and harmonized classification for 4-Bromo-m-
terphenyl focuses on its oral toxicity.[2][3]

Section 3: The Core Safety Workflow: A Risk-Based
Approach
A self-validating safety protocol is built on a systematic workflow that addresses risks before,

during, and after the chemical is handled. This workflow ensures that engineering controls,

personal protective equipment, and procedural steps work in concert to minimize exposure.

Pre-Operational Protocol: Planning for Safety
Success in the laboratory begins with meticulous preparation. Before handling 4-Bromo-m-
terphenyl, a thorough assessment of engineering controls and Personal Protective Equipment

(PPE) is mandatory.

Primary Engineering Control: All handling of 4-Bromo-m-terphenyl powder must be

conducted within a certified chemical fume hood.[4] This is a non-negotiable control to

contain any dust or aerosols generated during weighing and transfer, preventing inhalation

and contamination of the general lab environment.[5][6]

Personal Protective Equipment (PPE): The selection of PPE is the last line of defense. The

following ensemble is required to prevent dermal, ocular, and inadvertent oral exposure.
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Body Part Required PPE
Rationale and Best
Practices

Eyes/Face
Safety glasses with side-

shields or safety goggles

Conforming to EN166 (EU) or

ANSI Z87.1 (US) standards,

this is essential to protect

against accidental splashes or

airborne particles.[5][7][8]

Hands
Chemical-resistant nitrile

gloves

Gloves must be inspected for

integrity before use. Employ

the proper glove removal

technique to avoid

contaminating skin. Dispose of

gloves immediately after

handling or upon

contamination.[5][7][9]

Body Fully-buttoned laboratory coat

A lab coat protects personal

clothing and skin from

contamination.[5][7]

Respiratory
NIOSH/CEN approved

respirator (if needed)

While a fume hood is the

primary control, a particle

respirator (e.g., N95) should be

available if there is any risk of

dust generation outside of the

hood.[5]

Mandatory Visualization: Safe Handling Workflow
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling

Verify Fume Hood Certification

Don Required PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Surface
(e.g., disposable bench paper)

Weigh Compound in Fume Hood
(Use anti-static weigh boat)

Transfer Compound to Vessel

Seal Container When Not in Use

Decontaminate Work Surface & Equipment

Segregate Contaminated Waste
(Gloves, paper, etc.)

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A three-phase workflow for safely handling 4-Bromo-m-terphenyl.
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Operational Protocol: Step-by-Step Handling
Preparation: Before retrieving the chemical, ensure your fume hood is operational and your

full PPE is donned correctly. Cover the work surface with disposable bench paper to contain

minor spills.

Weighing and Transfer:

Perform all weighing and transfers deep within the fume hood sash.

Use an anti-static weigh boat or a tared beaker to prevent the fine powder from dispersing

due to static electricity.

Use a spatula to carefully transfer the solid. Avoid any scooping motions that could

generate dust.

If creating a solution, add the solid slowly to the solvent to prevent splashing.

Housekeeping: Keep the container of 4-Bromo-m-terphenyl tightly sealed when not actively

in use.[4] Clean any minor powder spills on the work surface immediately with a damp paper

towel.

Post-Operational Protocol: Decontamination and
Disposal

Decontamination: Thoroughly wipe down the work surface in the fume hood and any

equipment used.

Waste Disposal: All contaminated disposable items (e.g., gloves, weigh boats, bench paper)

must be collected in a designated, sealed, and clearly labeled hazardous waste container.[7]

Hygiene: Remove your lab coat and gloves, ensuring the outer surface is not touched with

bare skin. Wash hands thoroughly with soap and water as the final step.[5][10]

Section 4: Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel

must be familiar with these procedures and the location of emergency equipment.
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Spill Management
The response to a spill is dictated by its scale. For any major spill, or a spill outside of a

containment area, evacuate the lab and notify emergency services.

Mandatory Visualization: Spill Response Protocol

Minor Spill Response (Solid, in Fume Hood)

Spill Occurs

Ensure PPE is WornMinor Spill

Major Spill
(or outside containment)

Major Spill

Gently Cover with Damp Paper Towel
(To prevent dust) Wipe from Outside In Place Waste in Labeled Bag Decontaminate Area

Evacuate Area &
Alert Supervisor/

Emergency Services

Click to download full resolution via product page

Caption: Decision and action flow for a 4-Bromo-m-terphenyl spill.

First Aid Measures
Immediate and correct first aid can significantly reduce the harm from an exposure. Always

show the Safety Data Sheet to responding medical personnel.[2][5][6]
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Exposure Route First Aid Protocol Rationale

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison control center or

physician immediately for

guidance.[2][10][11]

The primary hazard is oral

toxicity. Medical guidance is

essential. Inducing vomiting

can cause further damage.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water.[2][5] Seek

medical attention if irritation

develops.

Prompt decontamination

minimizes absorption through

the skin, even if it is not the

primary classified hazard.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

[5][9] Seek immediate medical

attention.

Although not classified as an

eye irritant, any chemical in the

eye requires thorough flushing

to prevent damage.

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration (if trained) and seek

immediate medical help.[2][5]

[9]

This removes the individual

from the source of exposure.

Medical intervention is crucial

for respiratory distress.

Section 5: Toxicological and Ecological Profile
Toxicology: The primary toxicological concern is acute toxicity upon ingestion.[2] As noted in

the safety data for related compounds, the full toxicological profile may not have been

thoroughly investigated, warranting a cautious approach that assumes other potential

hazards could exist.[5]

Ecotoxicity: This compound has a Water Hazard Class of 3 (WGK 3), indicating it is a severe

hazard to aquatic environments. It is imperative that 4-Bromo-m-terphenyl and any
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contaminated materials are prevented from entering drains or waterways.[5][10] All waste

must be disposed of as hazardous chemical waste through a licensed disposal company.[5]

Conclusion
4-Bromo-m-terphenyl is a valuable research chemical with a defined and significant hazard: it

is harmful if swallowed. A comprehensive safety strategy, grounded in the principles of risk

assessment, proper use of engineering controls, diligent application of PPE, and adherence to

established protocols, is essential for its safe use. By understanding the causality behind these

safety measures, researchers can create a self-validating system of work that protects

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590881#4-bromo-m-terphenyl-msds-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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